Cas no 123372-15-6 (Xanthosine, 5'-deoxy-(9CI))
Xanthosine, 5'-deoxy-(9CI) structure
Product Name:Xanthosine, 5'-deoxy-(9CI)
CAS No:123372-15-6
MF:C10H12N4O5
MW:268.226081848145
CID:197356
PubChem ID:124243
Update Time:2025-04-19
Xanthosine, 5'-deoxy-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Xanthosine, 5'-deoxy-(9CI)
- 5'-deoxyxanthosine
- 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-3H-purine-2,6-dione
- Xanthosine, 5'-deoxy-
- 2,6-Dihydroxy-9-(5-deoxy-β-D-ribofuranosyl)-9H-purine
- 123372-15-6
- DTXSID50153994
- 5/'-Deoxyxanthosine
-
- Inchi: 1S/C10H12N4O5/c1-3-5(15)6(16)9(19-3)14-2-11-4-7(14)12-10(18)13-8(4)17/h2-3,5-6,9,15-16H,1H3,(H2,12,13,17,18)/t3-,5-,6-,9-/m1/s1
- InChI Key: VKYHXDQOZGKJIN-UUOKFMHZSA-N
- SMILES: O1[C@H](C)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(NC1=2)=O)=O)O)O
Computed Properties
- Exact Mass: 268.08086
- Monoisotopic Mass: 268.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.9
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 2.09
- Refractive Index: 1.884
- PSA: 125.71
Xanthosine, 5'-deoxy-(9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
123372-15-6 (Xanthosine, 5'-deoxy-(9CI)) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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